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Compound of Interest

Compound Name: BI-4924

Cat. No.: B8106016 Get Quote

Application Note & Protocol

For researchers, scientists, and drug development professionals working with the selective

phosphoglycerate dehydrogenase (PHGDH) inhibitor, BI-4924, proper preparation and storage

of stock solutions are critical for ensuring experimental reproducibility and preserving the

integrity of the compound. This document provides a detailed protocol for the preparation and

storage of BI-4924 stock solutions, including solubility data and handling recommendations.

Introduction to BI-4924
BI-4924 is a potent and selective inhibitor of phosphoglycerate dehydrogenase (PHGDH), the

rate-limiting enzyme in the serine biosynthesis pathway.[1] It functions as an NADH/NAD+-

competitive inhibitor with an IC50 of 3 nM.[2][3][4] Due to its role in disrupting serine

biosynthesis, BI-4924 is a valuable tool for studying diseases associated with metabolic

dysfunction.[2] The compound is lipophilic and exhibits high plasma protein binding.

Solubility and Storage Data
Proper solubilization and storage are paramount to maintaining the bioactivity of BI-4924. The

following table summarizes key quantitative data regarding its solubility and recommended

storage conditions.
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Parameter
Solvent &
Conditions

Value Citations

Solubility
Dimethyl Sulfoxide

(DMSO)

100 - 125 mg/mL

(200.26 - 250.32 mM)

10% DMSO + 90%

Corn oil

≥ 2.08 mg/mL (4.17

mM)

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

4 mg/mL (8.01 mM)

Storage (Solid

Powder)
-20°C Up to 3 years

4°C Up to 2 years

Storage (In Solvent) -80°C Up to 2 years

-20°C Up to 1 year

Experimental Protocols
Materials and Equipment

BI-4924 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, tightly sealed vials (amber glass recommended)

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 100 mM BI-4924 Stock Solution
in DMSO
This protocol describes the preparation of a 100 mM stock solution of BI-4924 in DMSO. The

molecular weight of BI-4924 is 499.36 g/mol .

Pre-use Preparation: Before opening the vial, allow the BI-4924 powder to equilibrate to

room temperature for at least 60 minutes. This prevents condensation from forming on the

compound.

Weighing the Compound: Carefully weigh the desired amount of BI-4924 powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a

100 mM stock solution, weigh out 49.94 mg of BI-4924.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

BI-4924 powder. For a 100 mM solution, if you weighed 49.94 mg, add 1 mL of DMSO.

Dissolution: Tightly seal the vial and vortex thoroughly. To aid dissolution, sonication is

recommended. Visually inspect the solution to ensure that all the powder has completely

dissolved and the solution is clear.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes in sterile, tightly sealed vials.

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).

Visualized Workflows
The following diagrams illustrate the key processes for preparing and storing BI-4924 stock

solutions.
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Preparation Workflow

Start

Equilibrate BI-4924
Powder to Room Temp

Weigh BI-4924

Add Anhydrous DMSO

Vortex & Sonicate
for Complete Dissolution

Aliquot into
Single-Use Vials

Ready for Storage

Click to download full resolution via product page

Caption: Workflow for BI-4924 Stock Solution Preparation.
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Storage Decision Logic

Stock Solution
Prepared

Intended Storage Duration?
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(> 1 month)
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(Up to 2 years)
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(Up to 1 year)

Click to download full resolution via product page

Caption: Decision-Making for BI-4924 Stock Solution Storage.

Important Considerations
Safety Precautions: Always handle BI-4924 and DMSO in a well-ventilated area, preferably a

chemical fume hood. Wear appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses.

Solvent Quality: Use anhydrous, high-purity DMSO to prevent degradation of the compound.
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Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles as this can affect the

stability of the compound. Aliquoting into single-use vials is the best practice.

In Vivo Experiments: For in vivo studies, it is recommended to prepare fresh working

solutions on the day of use. The provided in vivo formulations can serve as a starting point

for developing appropriate vehicle solutions.

Light Sensitivity: While not explicitly stated for BI-4924, it is generally good practice to

protect stock solutions from light by using amber vials or by wrapping clear vials in aluminum

foil.

By adhering to these guidelines, researchers can ensure the quality and consistency of their

BI-4924 stock solutions, leading to more reliable and reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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